molecular formula C7H9NOS B8634771 5-Methyl-2-acetylthiophene oxime

5-Methyl-2-acetylthiophene oxime

Cat. No.: B8634771
M. Wt: 155.22 g/mol
InChI Key: PSNLEFAJCBPCPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-2-acetylthiophene oxime is a thiophene derivative featuring a methyl group at the 5-position and an acetyl-oxime moiety at the 2-position of the heterocyclic ring. Thiophene-based compounds are widely studied due to their applications in pharmaceuticals, agrochemicals, and materials science . The oxime functional group (C=N-OH) enhances reactivity and enables coordination with metal ions, making such compounds valuable in catalysis and medicinal chemistry.

Properties

Molecular Formula

C7H9NOS

Molecular Weight

155.22 g/mol

IUPAC Name

N-[1-(5-methylthiophen-2-yl)ethylidene]hydroxylamine

InChI

InChI=1S/C7H9NOS/c1-5-3-4-7(10-5)6(2)8-9/h3-4,9H,1-2H3

InChI Key

PSNLEFAJCBPCPQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(S1)C(=NO)C

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Implications

  • Substituent Effects : Electron-withdrawing groups (e.g., nitro) increase electrophilicity, while methyl groups donate electrons, altering reaction pathways .
  • Toxicity Profile : Aromatic oximes are likely less irritant than aliphatic variants due to reduced volatility and metabolic interactions .

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